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Compound of Interest

Compound Name:

Cat. No.:

cis-3-Hexenyl isovalerate

B3028836

L  Get Quote

A comprehensive analysis of the chemical and physical properties of cis-3-Hexenyl

isovalerate, a significant compound in flavor and fragrance research.

Core Data Summary

cis-3-Hexenyl isovalerate, a key ester in the fragrance and flavor industries, possesses a
distinct chemical identity defined by its molecular formula and weight. This technical guide

consolidates the fundamental quantitative data for this compound, providing a foundational

resource for researchers and drug development professionals.

Property Value Source
Molecular Formula C11H2002 [1112][31[41[5]
Molecular Weight 184.28 g/mol [31[5]

Alternate Molecular Weight

184.2753 g/mol

[6]

Alternate Molecular Weight

184.27 g/mol

[1]14]

Alternate Molecular Weight

184 g/mol

[2]

CAS Registry Number

35154-45-1

[1](2](6]

Experimental Protocols: A Methodological Overview
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The characterization and application of cis-3-Hexenyl isovalerate rely on a suite of
established experimental protocols. While specific experimental details can vary, the following
outlines the general methodologies employed in its study.

Synthesis:

The industrial synthesis of cis-3-Hexenyl isovalerate is typically achieved through the
esterification of cis-3-hexenol with isovaleric acid. This reaction is commonly catalyzed by a
strong acid, such as sulfuric acid, and driven to completion by the removal of water, often
through azeotropic distillation.

Workflow for Synthesis and Purification:

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of cis-3-Hexenyl
isovalerate.

Analytical Characterization:

The identity and purity of cis-3-Hexenyl isovalerate are confirmed using a variety of analytical
techniques:

¢ Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for
identifying and quantifying cis-3-Hexenyl isovalerate. The gas chromatograph separates
the compound from any impurities, and the mass spectrometer provides a unique
fragmentation pattern that confirms its molecular structure.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the detailed molecular structure of the compound, confirming the positions of
protons and carbon atoms.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is employed to identify the functional
groups present in the molecule, notably the characteristic ester carbonyl (C=0) stretch.
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Logical Relationship of Analytical Data:

Spectroscopic Analysis

Gas Chromatography- Nuclear Magnetic Fourier-Transform
Mass Spectrometry Resonance Infrared Spectroscopy

Structural Information

\ 4 Y y y

Molecular Weight Fragmentation Pattern Carbon-Hydrogen Framework Functional Groups

Confirmed Identity of
cis-3-Hexenyl Isovalerate

Click to download full resolution via product page

Caption: The relationship between analytical techniques and the structural information derived
to confirm the compound's identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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